Cas no 1361659-88-2 (2-Chloro-5-methoxy-3-(2,3,6-trichlorophenyl)pyridine)

2-Chloro-5-methoxy-3-(2,3,6-trichlorophenyl)pyridine is a halogenated pyridine derivative with a unique structural configuration, combining a chlorinated phenyl ring and a methoxy-substituted pyridine core. This compound exhibits notable chemical stability due to the presence of multiple chlorine atoms, which enhance its resistance to degradation under various conditions. Its distinct molecular architecture makes it a valuable intermediate in organic synthesis, particularly for constructing complex heterocyclic systems. The electron-withdrawing effects of the chlorine substituents and the methoxy group contribute to its reactivity in nucleophilic substitution and cross-coupling reactions. Researchers utilize this compound in agrochemical and pharmaceutical development, where its structural motifs are leveraged for designing bioactive molecules with targeted properties. Its high purity and well-defined synthetic pathway ensure reproducibility in research applications.
2-Chloro-5-methoxy-3-(2,3,6-trichlorophenyl)pyridine structure
1361659-88-2 structure
Product Name:2-Chloro-5-methoxy-3-(2,3,6-trichlorophenyl)pyridine
CAS No:1361659-88-2
MF:C12H7Cl4NO
MW:323.002079248428
CID:4966645
Update Time:2025-07-02

2-Chloro-5-methoxy-3-(2,3,6-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-5-methoxy-3-(2,3,6-trichlorophenyl)pyridine
    • Inchi: 1S/C12H7Cl4NO/c1-18-6-4-7(12(16)17-5-6)10-8(13)2-3-9(14)11(10)15/h2-5H,1H3
    • InChI Key: SOJDAPJSIOWVRI-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=C(C=1C1C(=NC=C(C=1)OC)Cl)Cl)Cl

Computed Properties

  • Exact Mass: 322.925225 g/mol
  • Monoisotopic Mass: 320.928175 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 22.1
  • Molecular Weight: 323.0

2-Chloro-5-methoxy-3-(2,3,6-trichlorophenyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013031273-250mg
2-Chloro-5-methoxy-3-(2,3,6-trichlorophenyl)pyridine
1361659-88-2 97%
250mg
494.40 USD 2021-06-22
Alichem
A013031273-500mg
2-Chloro-5-methoxy-3-(2,3,6-trichlorophenyl)pyridine
1361659-88-2 97%
500mg
782.40 USD 2021-06-22
Alichem
A013031273-1g
2-Chloro-5-methoxy-3-(2,3,6-trichlorophenyl)pyridine
1361659-88-2 97%
1g
1,460.20 USD 2021-06-22

Additional information on 2-Chloro-5-methoxy-3-(2,3,6-trichlorophenyl)pyridine

Comprehensive Analysis of 2-Chloro-5-methoxy-3-(2,3,6-trichlorophenyl)pyridine (CAS No. 1361659-88-2)

2-Chloro-5-methoxy-3-(2,3,6-trichlorophenyl)pyridine (CAS No. 1361659-88-2) is a specialized chemical compound that has garnered significant attention in the fields of agrochemical and pharmaceutical research. This compound, characterized by its unique pyridine core substituted with chloro and methoxy groups, exhibits properties that make it a subject of interest for scientists and researchers. Its molecular structure, combining a trichlorophenyl moiety with a pyridine ring, offers a versatile platform for further chemical modifications and applications.

In recent years, the demand for 2-Chloro-5-methoxy-3-(2,3,6-trichlorophenyl)pyridine has increased due to its potential role in the development of novel agrochemicals. With the growing global focus on sustainable agriculture, researchers are exploring compounds like this to address challenges such as pest resistance and environmental impact. The chloro and methoxy substitutions in this molecule are particularly noteworthy, as they often contribute to enhanced bioactivity and stability, making it a candidate for further study in crop protection formulations.

The compound’s CAS No. 1361659-88-2 is frequently searched in academic and industrial databases, reflecting its relevance in current chemical research. Users often inquire about its synthesis, physicochemical properties, and potential applications. For instance, questions like "What are the synthetic routes for 2-Chloro-5-methoxy-3-(2,3,6-trichlorophenyl)pyridine?" or "How does the trichlorophenyl group influence its reactivity?" are common in scientific forums. These queries highlight the compound’s complexity and the need for detailed technical information.

From a structural perspective, the pyridine ring in 2-Chloro-5-methoxy-3-(2,3,6-trichlorophenyl)pyridine provides a robust framework for interactions with biological targets. The presence of chloro atoms at specific positions can significantly alter electronic distribution, affecting binding affinity and selectivity. This makes the compound a valuable intermediate in medicinal chemistry, where such modifications are crucial for optimizing drug candidates. Researchers are particularly interested in its potential as a scaffold for designing new molecules with improved efficacy and safety profiles.

Another area of interest is the compound’s role in material science. The trichlorophenyl group, known for its electron-withdrawing properties, can influence the electronic characteristics of the entire molecule. This has implications for the development of organic semiconductors or other advanced materials. Searches related to "applications of 2-Chloro-5-methoxy-3-(2,3,6-trichlorophenyl)pyridine in materials science" are on the rise, indicating a broadening scope of its utility beyond traditional chemical domains.

In conclusion, 2-Chloro-5-methoxy-3-(2,3,6-trichlorophenyl)pyridine (CAS No. 1361659-88-2) represents a multifaceted compound with promising applications in agrochemicals, pharmaceuticals, and material science. Its unique structural features, including the pyridine core and chloro substitutions, make it a subject of ongoing research and innovation. As scientific inquiries continue to evolve, this compound is likely to remain a key player in the development of next-generation chemical solutions.

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